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Compound of Interest

Compound Name: Hexacarbonyltungsten

Cat. No.: B083919

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment.
Hexacarbonyltungsten, a common precursor in chemical synthesis, is classified as acutely
toxic if swallowed, inhaled, or in contact with skin.[1][2] Adherence to proper disposal protocols
is therefore not just a matter of regulatory compliance, but a critical safety imperative.

This guide provides essential, step-by-step logistical information for the proper disposal of
Hexacarbonyltungsten, ensuring the safety of laboratory personnel and minimizing
environmental impact.

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, it is crucial to handle Hexacarbonyltungsten with
the utmost care in a well-ventilated area, preferably under a chemical fume hood.[1][3]
Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, must be worn at all times to prevent accidental exposure.

Primary Disposal Method: Hazardous Waste Collection

The most secure and compliant method for the disposal of Hexacarbonyltungsten is through
a licensed hazardous waste management company. This approach ensures that the chemical
is handled, transported, and disposed of in accordance with all local and national regulations.

[1][4]
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Operational Plan for Hazardous Waste Disposal:

» Containerization:
o Leave the Hexacarbonyltungsten waste in its original container whenever possible.[3]
o If transferring is necessary, use a clearly labeled, sealed, and compatible container.
o Do not mix Hexacarbonyltungsten waste with other chemical waste streams.

e Labeling:

o Ensure the container is accurately labeled with "Hazardous Waste" and the full chemical
name, "Hexacarbonyltungsten."

o Include the CAS number (14040-11-0) and any other identifiers required by your institution
or local regulations.

e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep it away from incompatible materials, such as strong oxidizing agents.[5]
e Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to schedule a pickup.

Spill Management and Disposal

In the event of a spill, the primary objective is to contain the material safely and prepare it for
proper disposal.

Spill Cleanup Protocol:

o Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate
ventilation.
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» Personal Protective Equipment (PPE): Before re-entering the area, don the appropriate PPE,
including respiratory protection if dust is present.

o Containment and Collection:
o Carefully sweep or vacuum the solid Hexacarbonyltungsten.[1]
o Avoid generating dust during cleanup.

o Place the collected material into a suitable, sealed container for disposal as hazardous
waste.

o Decontamination: Clean the spill area thoroughly.

Chemical Neutralization: A Note of Caution

While chemical neutralization through oxidation has been explored for metal carbonyls, a
validated, step-by-step protocol for the safe and effective neutralization of
Hexacarbonyltungsten at a laboratory scale is not readily available. The reaction of
Hexacarbonyltungsten with oxidizing agents may be vigorous and could potentially release
carbon monoxide, a toxic gas. Therefore, attempting chemical neutralization without a
thoroughly vetted and approved procedure is not recommended.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to
Hexacarbonyltungsten.

Property Value Source
CAS Number 14040-11-0 [6]
Molar Mass 351.90 g/mol [6]
Melting Point 170 °C (decomposes) [6]
Solubility in Water Insoluble [6]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Hexacarbonyltungsten waste.
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Caption: Workflow for the safe disposal of Hexacarbonyltungsten.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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